4-(1H-pyrazol-4-yl)benzaldehyde hydrochloride
Overview
Description
4-(1H-Pyrazol-4-yl)benzaldehyde is a chemical compound with the molecular formula C10H8N2O . It is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms .
Synthesis Analysis
The synthesis of pyrazole nucleus, such as in 4-(1H-Pyrazol-4-yl)benzaldehyde, can be achieved through various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach .Molecular Structure Analysis
The molecular structure of 4-(1H-Pyrazol-4-yl)benzaldehyde is characterized by a pyrazole ring attached to a benzaldehyde group. The exact mass of the molecule is 172.06400 .Chemical Reactions Analysis
Pyrazoles, including 4-(1H-Pyrazol-4-yl)benzaldehyde, are frequently used as scaffolds in the synthesis of bioactive chemicals and reactions in various media .Scientific Research Applications
- Anticancer Agents : Researchers explore its derivatives as potential anticancer agents due to their structural features and biological activity .
Organic Synthesis
The compound’s reactivity makes it valuable in organic synthesis:
- Nitrogen Deletion Reagent : EN300-39875074 serves as a nitrogen-deleting reagent, allowing precise skeletal editing of organic molecules by nitrogen atom removal . Researchers can use it to modify complex structures.
Materials Science
In materials science, the compound finds applications:
- Graphene Scaffolds : Researchers investigate using graphene scaffolds functionalized with this compound for tissue engineering and regenerative medicine . Its versatility makes it an exciting candidate.
Analytical Chemistry
EN300-39875074 contributes to analytical chemistry:
- Acoustic Emission (AE) Studies : Researchers employ AE systems to monitor damage accumulation in materials. The compound’s sensitivity to dynamic property changes aids in assessing material integrity .
Scientific Methodology
Lastly, let’s discuss the broader context:
Safety and Hazards
properties
IUPAC Name |
4-(1H-pyrazol-4-yl)benzaldehyde;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O.ClH/c13-7-8-1-3-9(4-2-8)10-5-11-12-6-10;/h1-7H,(H,11,12);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JEXSCKXMIATSGH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=O)C2=CNN=C2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1H-pyrazol-4-yl)benzaldehyde hydrochloride | |
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